Cas no 1798676-49-9 (N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide)

N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide is a specialized sulfonamide derivative featuring a pyrazoloimidazole moiety linked to a tetrahydronaphthalene scaffold. This compound exhibits potential as an intermediate or active pharmaceutical ingredient (API) due to its unique structural framework, which may confer selective binding properties in biological systems. The tetrahydronaphthalene core enhances lipophilicity, while the sulfonamide group offers versatility for further functionalization. Its well-defined synthetic route ensures high purity and reproducibility, making it suitable for research applications in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators. The compound's stability under standard laboratory conditions further supports its utility in experimental studies.
N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide structure
1798676-49-9 structure
Product Name:N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
CAS No:1798676-49-9
MF:
MW:
CID:5375959
Update Time:2025-11-01

N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-imidazo[1,2-b]pyrazol-1-ylethyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
    • N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
    • Inchi: 1S/C17H21N4O2S/c22-24(23,16-6-5-14-3-1-2-4-15(14)13-16)19-9-10-20-11-12-21-17(20)7-8-18-21/h5-8,11-13,18-19H,1-4,9-10H2
    • InChI Key: MOBLHHNLHWRMIB-UHFFFAOYSA-N
    • SMILES: C1=C2C(CCCC2)=CC=C1S(NCCN1=C2C=CNN2C=C1)(=O)=O

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Additional information on N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide: A Comprehensive Overview

N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide (CAS No. 1798676-49-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of sulfonamides and features a unique structural framework that combines a tetrahydronaphthalene moiety with a pyrazoloimidazole group. The combination of these structural elements imparts distinct pharmacological properties, making it a promising candidate for various therapeutic applications.

The tetrahydronaphthalene scaffold is well-known for its bioactive properties and has been extensively studied in the development of drugs targeting various diseases. This scaffold provides a rigid and lipophilic structure that can enhance the compound's ability to cross biological membranes and interact with specific protein targets. The pyrazoloimidazole moiety, on the other hand, is known for its ability to form hydrogen bonds and π-π interactions, which can enhance the compound's binding affinity to target proteins.

Recent studies have shown that N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide exhibits potent inhibitory activity against specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibits the activity of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression and are often dysregulated in cancer cells. This finding suggests that the compound may have potential as an anticancer agent.

In addition to its anticancer properties, N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide has also shown promise in the treatment of inflammatory diseases. A preclinical study conducted by researchers at the University of California demonstrated that this compound significantly reduces inflammation in animal models of arthritis. The anti-inflammatory effects were attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The pharmacokinetic profile of N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide has also been extensively studied. Results from in vitro and in vivo experiments indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a relatively long half-life, which makes it suitable for once-daily dosing regimens.

Furthermore, safety studies have shown that N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide is well-tolerated at therapeutic doses. Preclinical toxicity studies conducted in rodents and non-human primates did not reveal any significant adverse effects at doses up to 300 mg/kg. These findings suggest that the compound has a favorable safety profile and is suitable for further clinical development.

In conclusion, N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide (CAS No. 1798676-49-9) is a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of oncology and inflammatory diseases. Ongoing clinical trials will provide more insights into its efficacy and safety in human subjects.

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